Cas no 338397-17-4 (4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole)
338397-17-4 structure
Product Name:4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
CAS No:338397-17-4
MF:C10H7F3N2S2
MW:276.301189661026
CID:5699586
PubChem ID:3729982
Update Time:2023-10-14
4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-METHYL-1,2,3-THIADIAZOL-5-YL 3-(TRIFLUOROMETHYL)PHENYL SULFIDE
- 4-METHYL-5-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)-1,2,3-THIADIAZOLE
- 1,2,3-Thiadiazole, 4-methyl-5-[[3-(trifluoromethyl)phenyl]thio]-
- MLS000546427
- AKOS005084828
- 338397-17-4
- SMR000169597
- 4-methyl-5-[3-(trifluoromethyl)phenyl]sulfanylthiadiazole
- HMS2392O12
- CHEMBL1722307
- 2G-406S
- 4-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
- 4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
-
- Inchi: 1S/C10H7F3N2S2/c1-6-9(17-15-14-6)16-8-4-2-3-7(5-8)10(11,12)13/h2-5H,1H3
- InChI Key: KEDPXEFKLOKQNE-UHFFFAOYSA-N
- SMILES: S(C1=C(C)N=NS1)C1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 276.00027507g/mol
- Monoisotopic Mass: 276.00027507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 79.3Ų
4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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